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Compound of Interest

Compound Name: (2R)-Octyl-alpha-hydroxyglutarate

CAS No.: 1391194-67-4

Cat. No.: B570664

Get Quote

Executive Safety Brief: The "Bioactive" Paradox
Attention: As research professionals, we often rely on Safety Data Sheets (SDS) to dictate our

safety posture. For (2R)-Octyl-alpha-hydroxyglutarate (Octyl-2-HG), most SDSs classify the

substance as "Not a hazardous substance according to GHS" or "Caution: Substance not fully

tested."

Do not let this lull you into complacency.

As a Senior Application Scientist, I must emphasize the mechanistic reality over the regulatory

classification. Octyl-2-HG is engineered specifically for cell permeability. The octyl ester moiety

transforms the polar oncometabolite (2-HG) into a lipophilic agent capable of rapidly crossing

cellular membranes.

The Risk: If it can cross a cell membrane to inhibit TET2 and histone demethylases (thereby

altering epigenetic landscapes), it can cross your dermal barrier. While acute toxicity may be

low, the long-term epigenetic consequences of systemic absorption are unknown.
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Operational Directive: Treat this compound as a potent epigenetic modifier. All disposal and

handling procedures below are designed to prevent environmental release and personal

exposure, regardless of its GHS "non-hazardous" status.

Part 1: Physicochemical Profile & Stability
Understanding the chemistry dictates the disposal method. Octyl-2-HG is an ester.[1][2][3][4][5]

Property Specification Operational Implication

Chemical Nature
Ester derivative of D-2-

hydroxyglutarate

Lipophilic; crosses nitrile

gloves faster than the parent

acid.

Solubility
DMSO (>10 mg/mL), Ethanol,

DMF

Do not use aqueous buffers for

stock preparation; it will

precipitate or hydrolyze.

Stability Susceptible to hydrolysis

In aqueous media (pH > 7), it

hydrolyzes to 2-HG and 1-

Octanol.

Flash Point High (Solid), Variable (Solvent)

Flammability depends largely

on the carrier solvent (e.g.,

DMSO/Ethanol).

Part 2: Pre-Disposal Handling & Spill Management
Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for high-concentration stocks.

Hand Protection:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (4 mil) or Neoprene (if handling large DMSO volumes).

Rationale: DMSO (the common solvent) permeates nitrile. If the solvent carries the Octyl-

2-HG through the glove, the lipophilic nature of the compound facilitates dermal entry.
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Respiratory: N95 or P100 respirator recommended if handling the dry powder outside a fume

hood.

Spill Cleanup Protocol
Solid Spill: Do not sweep (creates dust). Wet a pad with ethanol, wipe the area, and dispose

of the pad as solid chemical waste.

Liquid Spill (DMSO Stock): Absorb with vermiculite or polypropylene pads. Place in a sealed

bag labeled "Chemical Waste: Octyl-2-HG in DMSO."

Part 3: Disposal Workflows
Scenario A: High-Concentration Stocks & Expired Solids
Context: You have a vial of pure powder or a 100 mM stock solution in DMSO that is expired or

no longer needed.

The Golden Rule: Never flush organic esters down the drain. Hydrolysis in the sewage system

releases octanol (an environmental toxicant to aquatic life) and 2-HG.

Segregation: Keep separate from oxidizers.

Containerization: Transfer liquid stocks to a High-Density Polyethylene (HDPE) or Glass

waste container compatible with the solvent (DMSO/Ethanol).

Labeling:

Primary Constituent:[1][5][6][7][8] [Solvent Name] (e.g., Dimethyl Sulfoxide).

Contaminant: (2R)-Octyl-alpha-hydroxyglutarate (<1%).[1][2][9]

Hazard Tag: "Irritant / Bioactive."

Destruction: Ship to EHS-approved vendor for High-Temperature Incineration. This ensures

complete thermal decomposition of the ester bond.
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Scenario B: Cell Culture Supernatant (Dilute Aqueous
Waste)
Context: Media containing 10 μM – 1 mM Octyl-2-HG.

Assessment: Does the media contain live biological agents (viral vectors, human cells)?

Yes: Treat as Biohazard. Autoclaving or chemical disinfection (Bleach/Wescodyne).

Note: Bleach (Hypochlorite) will likely hydrolyze the ester rapidly, neutralizing the

"permeability" risk, leaving 2-HG (metabolite) and octanol.

No: Treat as Aqueous Chemical Waste.

Collection: Collect in carboys designated for "Aqueous Waste with Trace Organics."

Disposal: Institutional chemical waste stream.

Scenario C: Solid Waste (Tips, Tubes, Vials)
Evaporation: Ensure no free-flowing liquid remains in tubes.

Bagging: Double-bag in clear, heavy-duty polyethylene bags.

Tagging: Label as "Solid Debris contaminated with Bioactive Organics."

Part 4: Decision Logic Visualization
The following diagram outlines the logical flow for determining the correct waste stream,

ensuring compliance and safety.
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Waste Assessment:
(2R)-Octyl-alpha-hydroxyglutarate

Physical State?

Solid / Powder Liquid Solution

Stream A:
High-Temp Incineration

(Organic Chemical Waste)

Pure Powder

Stream D:
Solid Chemical Debris

(Double Bagged)

Empty Vials/Tips

Concentration / Solvent?

Stock (>1 mM)
in DMSO/Ethanol

Dilute (<1 mM)
in Aqueous Media

Contains Live Cells
or Viral Vectors?

Stream B:
Biohazard Waste

(Autoclave/Bleach)

Yes

Stream C:
Aqueous Chemical Waste

No
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Figure 1: Decision Matrix for Octyl-2-HG Disposal. This flowchart segregates waste based on

physical state, concentration, and biological co-contaminants to ensure optimal safety and

regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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